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Compound of Interest

Compound Name: N,N-dimethyl-1-naphthylamine

Cat. No.: B146779 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of N,N-dimethyl-1-naphthylamine, with a focus on its application in scientific

research. This document is intended for researchers, scientists, and professionals in the field of

drug development and chemical analysis.

Core Properties of N,N-dimethyl-1-naphthylamine
N,N-dimethyl-1-naphthylamine is an aromatic amine that is utilized as a reagent in various

chemical assays, most notably for the detection of nitrites.[1][2] Its core physicochemical

properties are summarized in the table below for easy reference.
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Property Value

Molecular Formula C₁₂H₁₃N

Molecular Weight 171.24 g/mol

Appearance Clear, very slight yellow to dark yellow liquid[3]

Density 1.042 g/mL at 25 °C[1][4]

Boiling Point 139-140 °C at 13 mmHg[1][4]

Refractive Index n20/D 1.622[1][3]

Solubility Insoluble in water

Storage Conditions
Room temperature, protected from light.[1] May

be sensitive to air and moisture.[3]

CAS Number 86-56-6[3]

Key Application: The Nitrate Reduction Test
A primary application of N,N-dimethyl-1-naphthylamine is in the nitrate reduction test, a

biochemical assay used to determine the ability of microorganisms to reduce nitrate to nitrite.[1]

[2][5] This test is a critical component in the identification and differentiation of various bacterial

species, particularly within the Enterobacteriaceae family.

The underlying principle of this test is the Griess reaction. In this reaction, if the microorganism

has reduced nitrate to nitrite, the nitrite reacts with sulfanilic acid in an acidic environment to

form a diazonium salt. This intermediate then couples with N,N-dimethyl-1-naphthylamine to

produce a red-colored azo dye, indicating a positive result.[1][2][5][6]

Experimental Protocol: Nitrate Reduction Test
The following is a detailed methodology for performing the nitrate reduction test in a laboratory

setting.

Materials:

Nitrate Broth (containing 0.1% potassium nitrate)
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Reagent A: Sulfanilic acid solution (0.8% in 5N acetic acid)

Reagent B: N,N-dimethyl-1-naphthylamine solution (0.6% in 5N acetic acid)

Zinc dust (nitrate-free)

Pure culture of the test microorganism

Incubator

Sterile test tubes

Inoculating loop

Procedure:

Inoculate a tube of nitrate broth with a pure culture of the test microorganism.

Incubate the inoculated tube at the optimal growth temperature for the microorganism

(typically 35-37°C) for 24-48 hours.[7]

After incubation, examine the broth for turbidity to confirm bacterial growth.

Add 5-10 drops of Reagent A (Sulfanilic acid) to the culture tube.

Add 5-10 drops of Reagent B (N,N-dimethyl-1-naphthylamine) to the culture tube.

Gently shake the tube to mix the reagents.

Observe for a color change within 1-2 minutes.

Interpretation of Results:

Positive Result: The development of a red or pink color indicates that nitrate has been

reduced to nitrite.

Negative Result (Initial): If no color change occurs, it can mean one of two things: either

nitrate was not reduced, or it was further reduced to other nitrogenous compounds such as

ammonia or nitrogen gas.
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Confirmation of Negative Result: To differentiate between the two possibilities in a negative

result, a small amount of zinc dust is added to the tube.

If a red color develops after the addition of zinc, it indicates that nitrate was still present

and the test is truly negative for nitrate reduction by the organism. The zinc chemically

reduced the nitrate to nitrite.

If no color change occurs after the addition of zinc, it confirms that the nitrate was reduced

by the organism beyond nitrite to other nitrogen compounds, and the result is considered

positive for nitrate reduction.

Visualizing the Griess Reaction
The following diagram illustrates the chemical workflow of the Griess reaction, which is the

basis for the nitrate reduction test.
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Click to download full resolution via product page

Caption: Workflow of the Griess reaction for nitrite detection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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